Cas no 252563-97-6 (4-(naphthalen-2-yl)methylpiperidine)

• Product Name: 4-(naphthalen-2-yl)methylpiperidine
• CAS No: 252563-97-6
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• MDL: MFCD31560298
• CID: 2663412
• PubChem ID: 20295629
• Update Time: 2025-05-20

4-(naphthalen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(naphthalen-2-ylmethyl)piperidine
• 4-(naphthalen-2-yl)methylpiperidine
• CS-0267527
• 4-[(Naphthalen-2-yl)methyl]piperidine
• AKOS012086527
• BNMDUCFDNPEQLU-UHFFFAOYSA-N
• 252563-97-6
• 4-Naphthalen-2-ylmethyl-piperidine
• SCHEMBL1581852
• EN300-1851014
• DTXSID60604765
• 4-(naphth-2-ylmethyl)piperidine

• MDL： MFCD31560298
• Inchi： 1S/C16H19N/c1-2-4-16-12-14(5-6-15(16)3-1)11-13-7-9-17-10-8-13/h1-6,12-13,17H,7-11H2
• InChI Key： BNMDUCFDNPEQLU-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC3C=CC=CC=3C=2)CC1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Additional information on 4-(naphthalen-2-yl)methylpiperidine

Introduction to 4-(Naphthalen-2-yl)methylpiperidine (CAS No. 252563-97-6)

4-(Naphthalen-2-yl)methylpiperidine, with the CAS number 252563-97-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene ring and a piperidine moiety, making it an intriguing candidate for various applications, particularly in drug discovery and development.

The molecular structure of 4-(Naphthalen-2-yl)methylpiperidine consists of a naphthalene ring attached to a piperidine ring via a methyl group. The naphthalene ring, a polycyclic aromatic hydrocarbon, contributes to the compound's hydrophobic properties, while the piperidine ring imparts nitrogen-containing basicity. These structural elements collectively influence the compound's pharmacological properties and its potential as a lead molecule in drug design.

Recent studies have highlighted the importance of 4-(Naphthalen-2-yl)methylpiperidine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, sensory perception, and immune responses. By modulating these receptors, 4-(Naphthalen-2-yl)methylpiperidine has the potential to address a wide range of diseases and disorders.

In addition to its receptor-modulating properties, 4-(Naphthalen-2-yl)methylpiperidine has been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 4-(Naphthalen-2-yl)methylpiperidine can reduce inflammatory markers and alleviate symptoms in animal models of these conditions. This makes it a promising candidate for further development as an anti-inflammatory agent.

The pharmacokinetic properties of 4-(Naphthalen-2-yl)methylpiperidine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy and safety. Its high bioavailability and low toxicity make it suitable for both oral and parenteral administration, broadening its potential applications in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Naphthalen-2-yl)methylpiperidine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings support the continued advancement of this compound through later stages of clinical development.

Beyond its therapeutic applications, 4-(Naphthalen-2-yl)methylpiperidine has also found use in chemical synthesis and materials science. Its unique structural features make it an excellent building block for the synthesis of more complex molecules with diverse functionalities. In materials science, it has been explored as a component in polymer formulations and coatings due to its thermal stability and chemical resistance.

In conclusion, 4-(Naphthalen-2-yl)methylpiperidine (CAS No. 252563-97-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure confers it with valuable properties that make it an attractive candidate for drug discovery, anti-inflammatory treatments, and advanced materials development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its position as an important molecule in the field of medicinal chemistry.